Cas no 1247494-45-6 (1-phenylpropane-1-sulfonamide)

• Product Name: 1-phenylpropane-1-sulfonamide
• CAS No: 1247494-45-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD16672028
• CID: 4580485
• PubChem ID: 17873214
• Update Time: 2025-05-23

1-phenylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-phenylpropane-1-sulfonamide

• MDL： MFCD16672028
• Inchi： 1S/C9H13NO2S/c1-2-9(13(10,11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H2,10,11,12)
• InChI Key： PMOTYADHFATPGX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(S(N)(=O)=O)CC

1-phenylpropane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-phenylpropane-1-sulfonamide

Recent Advances in the Study of 1-Phenylpropane-1-sulfonamide (CAS: 1247494-45-6) in Chemical Biology and Pharmaceutical Research

1-Phenylpropane-1-sulfonamide (CAS: 1247494-45-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

The synthesis of 1-phenylpropane-1-sulfonamide has been optimized to achieve high yields and purity, which is critical for its application in drug discovery. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Furthermore, computational modeling studies have provided insights into its binding affinity with target proteins, suggesting its utility as a lead compound for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory and metabolic pathways. For instance, 1-phenylpropane-1-sulfonamide has shown inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. These findings highlight its potential as a therapeutic agent, warranting further preclinical and clinical investigations.

Moreover, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been evaluated to assess its suitability for oral administration. Preliminary results indicate favorable bioavailability and low toxicity, making it a viable candidate for further development. Researchers are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, 1-phenylpropane-1-sulfonamide (CAS: 1247494-45-6) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its applications in diverse therapeutic areas.